Cas no 754968-71-3 (Cyclooctanecarboxylicacid, 2-amino-, ethyl ester, (1S,2R)-)

• Product Name: Cyclooctanecarboxylicacid, 2-amino-, ethyl ester, (1S,2R)-
• CAS No: 754968-71-3
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 548906
• PubChem ID: 24751314
• Update Time: 2025-04-19

Cyclooctanecarboxylicacid, 2-amino-, ethyl ester, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclooctanecarboxylicacid, 2-amino-, ethyl ester, (1S,2R)-
• Cyclooctanecarboxylic acid, 2-amino-, ethyl ester, (1S,2R)- (9CI)
• 754968-71-3
• Cyclooctanecarboxylic acid,2-amino-,ethyl ester,(1S,2R)-(9ci)
• SCHEMBL5322358

• Inchi： 1S/C11H21NO2/c1-2-14-11(13)9-7-5-3-4-6-8-10(9)12/h9-10H,2-8,12H2,1H3/t9-,10+/m0/s1
• InChI Key： KBYRXZPPBLHYCF-VHSXEESVSA-N
• SMILES： O(CC)C([C@H]1CCCCCC[C@H]1N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų